Cas no 91239-76-8 (methyl 5-bromobicyclo[3.1.1]heptane-1-carboxylate)

• Product Name: methyl 5-bromobicyclo[3.1.1]heptane-1-carboxylate
• CAS No: 91239-76-8
• MF: C₉H₁₃BrO₂
• MW: 233.102322340012
• CID: 2813623
• PubChem ID: 14044595
• Update Time: 2025-04-21

methyl 5-bromobicyclo[3.1.1]heptane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-bromobicyclo[3.1.1]heptane-1-carboxylate
• Bicyclo[3.1.1]heptane-1-carboxylic acid, 5-bromo-, methyl ester
• Methyl5-bromobicyclo[3.1.1]heptane-1-carboxylate
• CS-0091137
• DTXSID50554942
• 91239-76-8
• D75040

• Inchi： 1S/C9H13BrO2/c1-12-7(11)8-3-2-4-9(10,5-8)6-8/h2-6H2,1H3
• InChI Key： ZPZYODAUWUVDNI-UHFFFAOYSA-N
• SMILES： BrC12CCCC(C(=O)OC)(C1)C2

Computed Properties

• Exact Mass: 232.00989g/mol
• Monoisotopic Mass: 232.00989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26.3Ų